Cas no 54100-54-8 (Dimethyl 2,5-bis(bromomethyl)terephthalate)

• Product Name: Dimethyl 2,5-bis(bromomethyl)terephthalate
• CAS No: 54100-54-8
• MF: C₁₂H₁₂Br₂O₄
• MW: 380.029282569885
• CID: 1587026
• PubChem ID: 3470551
• Update Time: 2025-04-21

Dimethyl 2,5-bis(bromomethyl)terephthalate Chemical and Physical Properties

Names and Identifiers

• Dimethyl 2,5-bis(bromomethyl)terephthalate
• CTK0B9870
• dimethyl 2,5-bis(bromomethyl)benzene-1,4-dicarboxylate
• ACMC-20mvnb
• 1,4-bis(carbomethoxy)-2,5-bis(bromomethyl)benzene
• 2',5'-bis(bromomethyl)-p-terphenyl
• 1,1':4',1''-Terphenyl, 2',5'-bis(bromomethyl)-
• AGN-PC-002Z5O
• 2',5'-bis(bromomethyl)-1,1':4',1''-terphenyl
• 2,5-bis(bromomethyl)terephthalic acid,dimethyl ester
• 135078-57-8; CTK0B9870; dimethyl 2,5-bis(bromomethyl)benzene-1,4-dicarboxylate; ACMC-20mvnb; 1,4-bis(carbomethoxy)-2,5-bis(bromomethyl)benzene; 2',5'-bis(bromomethyl)-p-terphenyl; 1,1':4',1''-Terphenyl, 2',5'-bis(bromomethyl)-; AGN-PC-002Z5O; 2',5'-bis(bromomethyl)-1,1':4',1''-terphenyl; 2,5-bis(bromomethyl)terephthalic acid,dimethyl ester;
• 54100-54-8
• DTXSID401194111
• AKOS024428631
• 1,4-Dimethyl 2,5-bis(bromomethyl)-1,4-benzenedicarboxylate
• SCHEMBL19691966

• Inchi： 1S/C12H12Br2O4/c1-17-11(15)9-3-8(6-14)10(12(16)18-2)4-7(9)5-13/h3-4H,5-6H2,1-2H3
• InChI Key： UJIJTCNXMDVIQV-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(=O)OC)C(CBr)=CC=1C(=O)OC

Computed Properties

• Exact Mass: 379.90818g/mol
• Monoisotopic Mass: 377.91023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52.6Ų